4-(((furan-2-ylmethyl)thio)methyl)-N-(o-tolyl)piperidine-1-carboxamide

• IUPAC Name: 4-(furan-2-ylmethylsulfanylmethyl)-N-(2-methylphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C19H24N2O2S/c1-15-5-2-3-7-18(15)20-19(22)21-10-8-16(9-11-21)13-24-14-17-6-4-12-23-17/h2-7,12,16H,8-11,13-14H2,1H3,(H,20,22)
• InChI Key: QDPWEYVADHEJII-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)N2CCC(CC2)CSCC3=CC=CO3
• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol
• CAS No.: 1396811-89-4

Description

4-(((furan-2-ylmethyl)thio)methyl)-N-(o-tolyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H24N2O2S and its molecular weight is 344.47. The purity is usually 95%.
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Scientific Research Applications

PET Imaging and Neuroinflammation A pivotal application of compounds related to 4-(((furan-2-ylmethyl)thio)methyl)-N-(o-tolyl)piperidine-1-carboxamide is in PET imaging, targeting the macrophage colony-stimulating factor 1 receptor (CSF1R), a critical marker for microglia in the brain. This application is crucial for the noninvasive imaging of reactive microglia and disease-associated microglia, contributing to neuroinflammation. The ability to visualize these cells in vivo is invaluable for understanding various neuropsychiatric disorders, including Alzheimer’s disease, Parkinson’s disease, and the effects of neuroinflammation following traumatic brain injuries. The development of such PET radiotracers facilitates the exploration of the immune environment in central nervous system malignancies and the monitoring of immunotherapy's neuroinflammatory adverse effects (Horti et al., 2019).

Organic Ligands and Antimicrobial Activity The compound also finds relevance in the study of furan ring-containing organic ligands, particularly in their synthesis, characterization, and evaluation of chelating properties. These ligands exhibit antimicrobial activities against various pathogens, showcasing their potential in developing new antibacterial agents. The transition metal complexes of these ligands have been explored for their inhibitory effects on bacterial growth, indicating their applicability in antimicrobial research (Patel, 2020).